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molecular formula C8H4INOS B8457565 2-Iodo-1-benzenecarbonyl isothiocyanate

2-Iodo-1-benzenecarbonyl isothiocyanate

Cat. No. B8457565
M. Wt: 289.09 g/mol
InChI Key: OGGLVWZTEISGJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135466B2

Procedure details

2-Iodo-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2-iodo-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 2-iodo-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (86 mg, yield 90%).
Name
2-iodo-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Reaction Step One
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
2-iodo-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
2-Iodo-1-benzenecarbonyl isothiocyanate
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
IC1C=CC=CC=1C(Cl)=O.[CH3:11][O:12][C:13]1[CH:14]=[C:15]2[C:20](=[CH:21][C:22]=1[O:23][CH3:24])[N:19]=[CH:18][CH:17]=[C:16]2[O:25][C:26]1[CH:32]=[CH:31][C:29]([NH2:30])=[CH:28][C:27]=1[F:33].[I:34][C:35]1[CH:40]=[CH:39][CH:38]=[CH:37][C:36]=1[C:41]([N:43]=[C:44]=[S:45])=[O:42]>C1(C)C=CC=CC=1.C(O)C>[I:34][C:35]1[CH:40]=[CH:39][CH:38]=[CH:37][C:36]=1[C:41]([N:43]=[C:44]=[S:45])=[O:42].[CH3:11][O:12][C:13]1[CH:14]=[C:15]2[C:20](=[CH:21][C:22]=1[O:23][CH3:24])[N:19]=[CH:18][CH:17]=[C:16]2[O:25][C:26]1[CH:32]=[CH:31][C:29]([NH:30][C:44]([NH:43][C:41](=[O:42])[C:36]2[CH:37]=[CH:38][CH:39]=[CH:40][C:35]=2[I:34])=[S:45])=[CH:28][C:27]=1[F:33]

Inputs

Step One
Name
2-iodo-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Smiles
IC1=C(C=CC=C1)C(=O)Cl
Step Two
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline
Quantity
50 mg
Type
reactant
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=C(C=C(N)C=C1)F
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
2-iodo-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
IC1=C(C=CC=C1)C(=O)N=C=S
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Iodo-1-benzenecarbonyl isothiocyanate
Type
product
Smiles
IC1=C(C=CC=C1)C(=O)N=C=S
Name
title compound
Type
product
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=C(C=C(C=C1)NC(=S)NC(C1=C(C=CC=C1)I)=O)F
Measurements
Type Value Analysis
AMOUNT: MASS 86 mg
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.